Cas no 5770-21-8 (2,4(1H,3H)-Pyrimidinedione, 6-(butylamino)-3-methyl-5-nitroso-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 6-(butylamino)-3-methyl-5-nitroso-
• CAS No: 5770-21-8
• MF: C₉H₁₄N₄O₃
• MW: 226.232461452484
• CID: 344519
• PubChem ID: 3772256
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 6-(butylamino)-3-methyl-5-nitroso- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 6-(butylamino)-3-methyl-5-nitroso-
• 6-(butylamino)-3-methyl-5-nitroso-1H-pyrimidine-2,4-dione
• 6-(butylamino)-3-methyl-5-nitrosopyrimidine-2,4(1H,3H)-dione
• AKOS005567865
• DTXSID30396206
• AKOS005410714
• STK636254
• 5770-21-8

• Inchi： 1S/C9H14N4O3/c1-3-4-5-10-7-6(12-16)8(14)13(2)9(15)11-7/h10H,3-5H2,1-2H3,(H,11,15)
• InChI Key： IEEHWSVSGKWWLL-UHFFFAOYSA-N
• SMILES： O=C1C(=C(NC(N1C)=O)NCCCC)N=O

Computed Properties

• Exact Mass: 226.10672
• Monoisotopic Mass: 226.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 90.9Ų

Experimental Properties

• PSA: 90.87